N-(3,4-Dichlorophenyl)-3-azaspiro[5.5]undecan-9-amine

• CAS No.: 918644-71-0
• Molecular Formula: C16H22Cl2N2
• Molecular Weight: 313.3 g/mol
• IUPAC Name: N-(3,4-dichlorophenyl)-3-azaspiro[5.5]undecan-9-amine
• InChI: InChI=1S/C16H22Cl2N2/c17-14-2-1-13(11-15(14)18)20-12-3-5-16(6-4-12)7-9-19-10-8-16/h1-2,11-12,19-20H,3-10H2
• InChI Key: WBBXWSONGBDCOE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1NC3=CC(=C(C=C3)Cl)Cl)CCNCC2

Description

N-(3,4-Dichlorophenyl)-3-azaspiro[5.5]undecan-9-amine is a useful research compound. Its molecular formula is C16H22Cl2N2 and its molecular weight is 313.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To an ice-cooled solution of 9-(3,4-dichloro-phenylamino)-3-aza-spiro[5.5]undecane-3-carboxylic acid tert-butyl ester (258 mg, 0.624 mmol) in dichloromethane (10 mL) a solution of trifluoroacetic acid (4 mL) in dichloromethane (5 mL) was added. The mixture was stirred a room temperature over night. Water was added followed by sodium hydroxide 3 M to pH 9-10. The aqueous layer was extracted with dichloromethane (4×40 mL). The combined organic layers were washed with brine, dried with sodium sulphate and evaporated to give (3-aza-spiro[5.5]undec-9-yl)-(3,4-dichloro-phenyl)-amine (164 mg 84%) as a brownish solid. Mp. 128-132° C.

Synthesis routes and methods II

Procedure details